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Compound of Interest

Compound Name: Glutathione

Cat. No.: B177303

This document provides essential safety and logistical information for the handling and disposal
of Glutathione in a laboratory setting. The following procedural guidance is designed to ensure
the safety of researchers, scientists, and drug development professionals by outlining personal
protective equipment requirements, operational plans, and waste disposal protocols.

Hazard Identification and Exposure Limits

While Glutathione is not classified as a hazardous substance under GHS, it is crucial to
handle it with care to minimize any potential risks.[1] The primary routes of exposure are
through eye contact, ingestion, or inhalation of dust particles.[2][3] In case of fire, thermal
decomposition may produce hazardous gases, including carbon oxides, nitrogen oxides (NOXx),
and sulfur oxides.[1][2]

All available quantitative safety data is summarized in the table below.

Parameter Value Notes

OSHA PEL (Permissible As TWA (Time-Weighted
o 15 mg/m3

Exposure Limit) Average) for total dust.

ACGIH TLV (Threshold Limit

10 mg/m3 As TWA for inhalable particles.
Value)
LD50 Oral (Rat) > 5,000 mg/kg Acute oral toxicity.
LD50 Oral (Mouse) 5,000 mg/kg Acute oral toxicity.
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Personal Protective Equipment (PPE) Protocol

Adherence to proper PPE protocol is the first line of defense against chemical exposure. The
selection of PPE should be based on a thorough risk assessment of the specific procedures
being performed.

1. Eye and Face Protection:

o Wear safety glasses with side-shields conforming to EN166 or NIOSH standards. Goggles
are also appropriate.

2. Skin Protection:

o Gloves: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves must
be inspected for integrity before use. Use proper glove removal technique, avoiding contact
with the outer surface, and dispose of contaminated gloves after use.

o Lab Coat/Protective Clothing: Wear a lab coat or other appropriate protective clothing to
prevent skin contact.

3. Respiratory Protection:

» Respiratory protection is generally not required under normal use conditions with adequate
ventilation.

« If arisk assessment indicates a potential for inhalation of dust or aerosols, use a NIOSH-
approved N100 (US) or P3 (EN 143) particle respirator. Engineering controls, such as using
a fume hood or providing appropriate exhaust ventilation, are the preferred method for
minimizing inhalation risk.
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Caption: Logical workflow for selecting appropriate PPE when handling Glutathione.
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Operational Plan: Safe Handling and Storage

Handling Protocol:

Ensure emergency eye wash fountains and safety showers are immediately accessible.
Work in a well-ventilated area to keep airborne concentrations low.

Minimize dust generation and accumulation during handling.

Avoid all personal contact, including inhalation and contact with skin and eyes.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.
Do not eat, drink, or smoke in areas where Glutathione is handled.

Storage Protocol:

Container: Store in a tightly closed, original container. Polyethylene or polypropylene
containers are suitable.

Temperature: Store in a cool, dry place. Many forms require refrigeration at 2°C to 8°C (36°F
to 46°F). Always follow the manufacturer's specific storage temperature recommendations.

Environment: Protect from light, moisture, freezing, and physical damage.

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing
agents.

Emergency Plan: Spills and First Aid

Accidental Release Measures:
o Evacuate: If necessary, remove non-emergency personnel from the area.
o Ventilate: Ensure the spill area is well-ventilated.

o Don PPE: Wear all required personal protective equipment as outlined above, including
respiratory protection if dust is present.
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» Containment: Prevent the spill from entering drains or water courses.

o Cleanup: Use dry cleanup procedures. Carefully sweep or vacuum the material and place it
into a suitable, closed, and labeled container for disposal. Avoid actions that create dust.

First Aid Procedures:

 Inhalation: Move the exposed person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.

o Skin Contact: Remove contaminated clothing. Flush the affected skin with plenty of soap and
water for 15-20 minutes.

o Eye Contact: Immediately flush eyes with plenty of clean, fresh water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Seek medical
attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

All waste must be handled in accordance with applicable local, state, and federal regulations.
Do not allow the product to enter drains or the environment.

Disposal Protocol:

o Waste Collection: Collect waste Glutathione and contaminated materials (e.g., gloves,
wipes) in suitable, closed, and clearly labeled containers.

» Container Disposal: Handle contaminated packages and empty containers in the same way
as the substance itself. Completely emptied packages may be recycled if local regulations
permit.

e Regulatory Compliance: Waste should be separated into categories that can be managed by
local or national waste management facilities. Consult with a licensed professional waste
disposal service to ensure compliance.
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Caption: Step-by-step workflow for the compliant disposal of Glutathione waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Handling and Disposal of Glutathione: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177303#personal-protective-equipment-for-handling-
glutathione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b177303?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=S25699&productDescription=GLUTATHIONE+1+G&vendorId=VN00115888&countryCode=US&language=en
https://www.goldbio.com/documents/5254/G-060.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00143.pdf?1265922745
https://www.benchchem.com/product/b177303#personal-protective-equipment-for-handling-glutathione
https://www.benchchem.com/product/b177303#personal-protective-equipment-for-handling-glutathione
https://www.benchchem.com/product/b177303#personal-protective-equipment-for-handling-glutathione
https://www.benchchem.com/product/b177303#personal-protective-equipment-for-handling-glutathione
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b177303?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

